Cas no 17966-13-1 ((±)-cis-12,13-Epoxy-9(Z)-octadecenoic Acid)

(±)-cis-12,13-Epoxy-9(Z)-octadecenoic Acid structure

17966-13-1 structure

Product Name:(±)-cis-12,13-Epoxy-9(Z)-octadecenoic Acid

CAS No:17966-13-1

Molecular Formula:C₁₈H₃₂O₃

Molecular Weight:296.44488

CID:215710

PubChem ID:6449780

(±)-cis-12,13-Epoxy-9(Z)-octadecenoic Acid Properties

Names and Identifiers

- 9-Undecenoic acid,11-[(2R,3S)-3-pentyl-2-oxiranyl]-, (9Z)-rel-
- (9Z)-11-[(2R,3S)-3-pentyloxiran-2-yl]undec-9-enoic acid
- (Z)-11-[(2R,3S)-3-pentyloxiran-2-yl]undec-9-enoic acid
- isoleukotoxin
- (Z)-11-[(2S,3R)-3-pentyloxiran-2-yl]undec-9-enoic acid
- 4S5JF40ZOQ
- LMFA02000282
- Vernolic acid, cis-(+/-)-
- Vernolic acid
- CIS-(+)-12,13-EPOXYOCTADEC-CIS-9-ENOIC ACID
- DTXSID40895851
- (+)-leukotoxin B
- (+)-Vernolsaeure
- cis-12-Epoxyoctadeca-cis-9-enoate
- (+)-12(S),13(R)-vernolic acid
- cis-(+)-vernolic acid
- 9-Undecenoic acid, 11-(3-pentyloxiranyl)-, (2alpha(Z),3alpha)-
- Vernoleate
- SR-01000946972
- OCTADEC-CIS-(+)-12,13-EPOXY-CIS-9-ENOIC ACID
- 12S,13R-EpOME
- 503-07-1
- 17966-13-1
- iso-Leukotoxin
- Leukotoxin B
- Q28530676
- OLEIC ACID, 12,13-EPOXY-, (12S,13R)-(+)-
- Vernolic acid, cis-(+)-
- (9Z)-11-[(2S,3R)-3-pentyloxiran-2-yl]undec-9-enoic acid
- cis-12,13-epoxy-9(z)-octadecenoic acid
- cis-12-Epoxyoctadeca-cis-9-enoic acid
- UNII-4S5JF40ZOQ
- CCPPLLJZDQAOHD-GJGKEFFFSA-N
- (+)-vernolic acid
- Vernolic acid (+)-form
- FR42854EPW
- 9-Undecenoic acid, 11-(3-pentyloxiranyl)-, (2S-(2alpha(Z),3alpha))-
- cis-12,13-Epoxyoleic acid
- (+/-)-Vernolic Acid
- CHEBI:27706
- UNII-FR42854EPW
- 9-UNDECENOIC ACID, 11-(3-PENTYLOXIRANYL)-, (2.ALPHA.(Z),3.ALPHA.)-
- (+)-12,13-EPOXY-9-CIS-OCTADECENOIC ACID
- VERNOLEIC ACID
- (9Z)-(12S,13R)-12,13-Epoxyoctadecenoic acid
- SCHEMBL55116
- VERNOLIC ACID (+)-FORM [MI]
- SR-01000946972-1
- 9-UNDECENOIC ACID, 11-((2S,3R)-3-PENTYL-2-OXIRANYL)-, (9Z)-
- (+/-)12(13)-EpOME
- 12S,13R-epoxy-9Z-octadecenoic acid
- 9-Undecenoic acid, 11-((2R,3S)-3-pentyl-2-oxiranyl)-, (9Z)-rel-
- 11-[(2R,3S)-3-pentyloxiran-2-yl]undec-9-enoic acid
- (+)-Vernolic Acid; 12S,13R-Epoxy-oleic Acid;
- cis-12,13-Epoxy-9(Z)-octadecenoic acidcis-12,13-Epoxyoctadeca-cis-9-enoic acid; rel-(9Z)-11-[(2R,3S)-3-Pentyl-2-oxiranyl]-9-undecenoic acid; (+/-)Vernolic acid;
- (+/-)-cis-12,13-Epoxy-9(Z)-octadecenoic acid
- InChIKey： CCPPLLJZDQAOHD-VESHTZQJSA-N
- Inchi： InChI=1S/C18H32O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h8,11,16-17H,2-7,9-10,12-15H2,1H3,(H,19,20)/b11-8+/t16-,17+/m0/s1
- SMILES： CCCCC[C@@H]1O[C@@H]1C/C=C/CCCCCCCC(=O)O

Computed Properties

Exact Mass: 296.235145
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 14
Monoisotopic Mass: 296.235145
Heavy Atom Count: 21
Complexity: 299
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.6
Topological Polar Surface Area: 49.8

Experimental Properties

Refractive Index: 1.478
Boiling Point: 395.8°Cat760mmHg
Flash Point: 130°C
Density: 0.969

(±)-cis-12,13-Epoxy-9(Z)-octadecenoic Acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Larodan	12-1861-1-1mg	cis-12,13-Epoxy-9(Z)-octadecenoic acid	17966-13-1	>98%	1mg	€345.00	2025-03-07
TRC	E589430-1mg	(±)-cis-12,13-Epoxy-9(Z)-octadecenoic Acid	17966-13-1		1mg	$190.00	2023-05-18